Cas no 1049783-45-0 (2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride)

• Product Name: 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride
• CAS No: 1049783-45-0
• MF: C₁₅H₁₅BrClN₃
• MW: 352.65670132637
• MDL: MFCD06245394
• CID: 2625680
• PubChem ID: 2771701
• Update Time: 2025-11-01

2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-5-bromo-2-pyridin-2-yl-1H-indole hydrochloride
• 2-(5-Bromo-2-pyridin-2-yl-1H-indol-3-yl)ethylamine hydrochloride
• 2-[5-bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• 3-(2-Aminoethyl)-5-bromo-2-(pyridin-2-yl)-1H-indole hydrochloride, 2-[3-(2-Aminoethyl)-5-bromo-1H-indol-2-yl]pyridine hydrochloride
• 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride
• 1049783-45-0
• AKOS005257373
• 2-(5-BROMO-2-PYRIDIN-2-YL-1H-INDOL-3-YL)-ETHYLAMINE MONOHYDROCHLORIDE
• 2-[5-bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethanamine hydrochloride
• 2-(5-bromo-2-pyridin-2-yl-1H-indol-3-yl)ethanamine;hydrochloride
• MFCD06245394
• 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanaminehydrochloride
• 2-[5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethylamine hydrochloride

• MDL： MFCD06245394
• Inchi： 1S/C15H14BrN3.ClH/c16-10-4-5-13-12(9-10)11(6-7-17)15(19-13)14-3-1-2-8-18-14;/h1-5,8-9,19H,6-7,17H2;1H
• InChI Key： AOFGRMBBESYSGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCN)=C(C1C=CC=CN=1)N2.Cl

Computed Properties

• Exact Mass: 351.01379Da
• Monoisotopic Mass: 351.01379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride

2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049783-45-0): An Overview

2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride (CAS No. 1049783-45-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyridinyl indole derivative, is characterized by its unique structural features, which include a brominated indole core and a pyridine substituent. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The bromine atom in the indole ring and the pyridine substituent are crucial for the compound's biological activity. The bromine atom enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within cells. The pyridine moiety, on the other hand, imparts additional stability and contributes to the compound's binding affinity for specific receptors or enzymes.

Recent studies have highlighted the potential of 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride has also been investigated for its neuroprotective properties. Studies conducted on animal models have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the activation of neuroprotective signaling pathways, such as the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative damage.

The therapeutic potential of 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride extends beyond inflammation and neuroprotection. Recent advancements in cancer research have identified this compound as a potential anticancer agent. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying this anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

To further explore the clinical potential of 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride, several preclinical studies are currently underway. These studies aim to evaluate the safety, pharmacokinetics, and efficacy of the compound in various disease models. Preliminary results have been promising, with no significant toxicity observed at therapeutic doses.

In conclusion, 2-(5-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride (CAS No. 1049783-45-0) represents a promising lead compound in the development of novel therapeutics for a range of diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.